2-{4-[4-(2-phenoxyphenyl)-1-piperazinyl]butyl}tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione

• Molecular Formula: C27H34N4O3
• Molecular Weight: 462.6 g/mol
• IUPAC Name: 2-[4-[4-(2-phenoxyphenyl)piperazin-1-yl]butyl]-6,7,8,8a-tetrahydro-5H-imidazo[1,5-a]pyridine-1,3-dione
• InChI: InChI=1S/C27H34N4O3/c32-26-24-13-6-7-16-30(24)27(33)31(26)17-9-8-15-28-18-20-29(21-19-28)23-12-4-5-14-25(23)34-22-10-2-1-3-11-22/h1-5,10-12,14,24H,6-9,13,15-21H2
• InChI Key: HMXULAHXYGAILL-UHFFFAOYSA-N
• SMILES: C1CCN2C(C1)C(=O)N(C2=O)CCCCN3CCN(CC3)C4=CC=CC=C4OC5=CC=CC=C5

Description

2-{4-[4-(2-phenoxyphenyl)-1-piperazinyl]butyl}tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione, also known as PNU-22394, is a synthetic compound that has been widely studied for its potential therapeutic applications. It belongs to the class of imidazopyridine derivatives and has been shown to have a range of pharmacological effects.

Mechanism of Action

The exact mechanism of action of 2-{4-[4-(2-phenoxyphenyl)-1-piperazinyl]butyl}tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione is not fully understood. However, it has been shown to act as a selective antagonist of the alpha7 nicotinic acetylcholine receptor (nAChR). This receptor is involved in various physiological processes, including synaptic plasticity, learning, and memory. By blocking this receptor, 2-{4-[4-(2-phenoxyphenyl)-1-piperazinyl]butyl}tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione may have neuroprotective effects and improve cognitive function.
Biochemical and Physiological Effects:
2-{4-[4-(2-phenoxyphenyl)-1-piperazinyl]butyl}tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It has also been shown to have anti-cancer effects by inducing apoptosis in cancer cells. In addition, it has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-{4-[4-(2-phenoxyphenyl)-1-piperazinyl]butyl}tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione is its selective antagonism of the alpha7 nAChR. This makes it a useful tool for studying the role of this receptor in various physiological processes. However, one limitation of 2-{4-[4-(2-phenoxyphenyl)-1-piperazinyl]butyl}tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione is its relatively low potency, which can make it difficult to achieve the desired effect at low concentrations.

Future Directions

There are several future directions for research on 2-{4-[4-(2-phenoxyphenyl)-1-piperazinyl]butyl}tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione. One area of interest is its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders. Another area of interest is its potential use in the treatment of cancer. Further studies are also needed to fully understand the mechanism of action of 2-{4-[4-(2-phenoxyphenyl)-1-piperazinyl]butyl}tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione and its potential therapeutic applications in various fields of medicine.

Synthesis Methods

The synthesis of 2-{4-[4-(2-phenoxyphenyl)-1-piperazinyl]butyl}tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione involves the reaction of 2-phenoxybenzaldehyde with 1-(2-aminoethyl)piperazine to form the intermediate 4-[4-(2-phenoxyphenyl)-1-piperazinyl]butan-1-amine. This intermediate is then reacted with tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione in the presence of a catalyst to form the final product, 2-{4-[4-(2-phenoxyphenyl)-1-piperazinyl]butyl}tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione.

Scientific Research Applications

2-{4-[4-(2-phenoxyphenyl)-1-piperazinyl]butyl}tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione has been studied extensively for its potential therapeutic applications in various fields of medicine. It has been shown to have anti-inflammatory, anti-cancer, and neuroprotective effects. It has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.